Cas no 69125-80-0 (1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane)

1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane structure
69125-80-0 structure
Product Name:1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane
CAS No:69125-80-0
MF:C12H13F13
MW:404.210869550705
CID:1733383
PubChem ID:3028220
Update Time:2025-04-21

1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane
    • 1-Hexylperfluorohexane
    • dodecane, 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-
    • NIOSH/JR3165000
    • SCHEMBL1768650
    • 1-(Perfluorohexyl)hexane
    • JR31650000
    • NS00109317
    • DTXSID10895207
    • 69125-80-0
    • Inchi: 1S/C12H13F13/c1-2-3-4-5-6-7(13,14)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h2-6H2,1H3
    • InChI Key: UXOMJEKWJPXIKA-UHFFFAOYSA-N
    • SMILES: FC(CCCCCC)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 404.0809665g/mol
  • Monoisotopic Mass: 404.0809665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų
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